Cas no 304440-06-0 (1-(5-(tert-Butyl)isoxazol-3-yl)-3-(2-(trifluoromethyl)phenyl)urea)

1-(5-(tert-Butyl)isoxazol-3-yl)-3-(2-(trifluoromethyl)phenyl)urea is a specialized urea derivative featuring a tert-butyl-substituted isoxazole ring and a trifluoromethylphenyl moiety. This compound is of interest in medicinal chemistry and agrochemical research due to its unique structural properties, which may enhance binding affinity and metabolic stability. The tert-butyl group contributes steric bulk, potentially improving selectivity in target interactions, while the trifluoromethylphenyl group offers electron-withdrawing effects that can influence reactivity and bioavailability. Its well-defined molecular structure makes it a valuable intermediate for developing enzyme inhibitors or receptor modulators. The compound’s synthetic versatility allows for further derivatization, supporting its use in structure-activity relationship studies.

1-(5-(tert-Butyl)isoxazol-3-yl)-3-(2-(trifluoromethyl)phenyl)urea structure

304440-06-0 structure

Product name:1-(5-(tert-Butyl)isoxazol-3-yl)-3-(2-(trifluoromethyl)phenyl)urea

CAS No:304440-06-0

MF:C₁₅H₁₆F₃N₃O₂

MW:327.301653862

CID:1025238

PubChem ID:978007

1-(5-(tert-Butyl)isoxazol-3-yl)-3-(2-(trifluoromethyl)phenyl)urea Chemical and Physical Properties

Names and Identifiers

- 1-(5-(tert-Butyl)isoxazol-3-yl)-3-(2-(trifluoromethyl)phenyl)urea
- AC1LJPX3
- ANW-66801
- CTK8C1502
- MolPort-001-596-482
- 1-(5-tert-butyl-1,2-oxazol-3-yl)-3-[2-(trifluoromethyl)phenyl]urea
- 304440-06-0
- 1-(5-(Tert-butyl)isoxazol-3(2h)-ylidene)-3-(2-(trifluoromethyl)phenyl)urea
- DB-336788
- Z1084863572
- DTXSID60359647
- CS-0272922
- STL504091
- AKOS003753719
- CHEMBL59651
- MDL： MFCD05988780
- Inchi： InChI=1S/C15H16F3N3O2/c1-14(2,3)11-8-12(21-23-11)20-13(22)19-10-7-5-4-6-9(10)15(16,17)18/h4-8H,1-3H3,(H2,19,20,21,22)
- InChI Key： QLYRYTTVTAYDLF-UHFFFAOYSA-N
- SMILES： CC(C)(C1=CC(NO1)=NC(NC2=CC=CC=C2C(F)(F)F)=O)C

Computed Properties

Exact Mass: 327.11946125g/mol
Monoisotopic Mass: 327.11946125g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 23
Rotatable Bond Count: 5
Complexity: 423
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 67.2Å²
XLogP3: 3.9

1-(5-(tert-Butyl)isoxazol-3-yl)-3-(2-(trifluoromethyl)phenyl)urea Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM190847-1g	1-(5-(tert-Butyl)isoxazol-3-yl)-3-(2-(trifluoromethyl)phenyl)urea	304440-06-0	95%	1g	$729	2021-08-05
Chemenu	CM190847-1g	1-(5-(tert-Butyl)isoxazol-3-yl)-3-(2-(trifluoromethyl)phenyl)urea	304440-06-0	95%	1g	$643	2023-03-07
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1343592-1g	1-(5-(Tert-butyl)isoxazol-3(2h)-ylidene)-3-(2-(trifluoromethyl)phenyl)urea	304440-06-0	95+%	1g	￥5275.00	2024-08-02
TRC	T075795-50mg	1-(5-(tert-Butyl)isoxazol-3-yl)-3-(2-(trifluoromethyl)phenyl)urea	304440-06-0		50mg	$ 510.00	2022-06-03
TRC	T075795-100mg	1-(5-(tert-Butyl)isoxazol-3-yl)-3-(2-(trifluoromethyl)phenyl)urea	304440-06-0		100mg	$ 850.00	2022-06-03

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Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 1-(5-(tert-Butyl)isoxazol-3-yl)-3-(2-(trifluoromethyl)phenyl)urea

Comprehensive Overview of 1-(5-(tert-Butyl)isoxazol-3-yl)-3-(2-(trifluoromethyl)phenyl)urea (CAS No. 304440-06-0)

The compound 1-(5-(tert-Butyl)isoxazol-3-yl)-3-(2-(trifluoromethyl)phenyl)urea (CAS No. 304440-06-0) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a tert-butyl isoxazole moiety and a trifluoromethylphenyl group, makes it a subject of interest for scientists exploring novel bioactive compounds. This article delves into its properties, applications, and the latest market trends, addressing common queries and industry demands.

One of the key features of 1-(5-(tert-Butyl)isoxazol-3-yl)-3-(2-(trifluoromethyl)phenyl)urea is its molecular stability, attributed to the presence of the tert-butyl group. This stability is crucial for its performance in high-temperature applications, a topic frequently searched by researchers in material science. Additionally, the trifluoromethylphenyl segment enhances its lipophilicity, making it a candidate for drug delivery systems—a hot topic in pharmaceutical innovation.

In the realm of agrochemicals, 1-(5-(tert-Butyl)isoxazol-3-yl)-3-(2-(trifluoromethyl)phenyl)urea has shown promise as a potential active ingredient in crop protection formulations. The isoxazole ring is known for its herbicidal and fungicidal properties, aligning with the growing demand for sustainable agricultural solutions. This aligns with trending searches on "eco-friendly pesticides" and "next-gen agrochemicals," making this compound highly relevant to current industry discussions.

The synthesis of 1-(5-(tert-Butyl)isoxazol-3-yl)-3-(2-(trifluoromethyl)phenyl)urea involves multi-step organic reactions, including the formation of the isoxazole core and subsequent urea linkage. Researchers often search for "efficient synthesis methods for isoxazole derivatives," and this compound serves as an excellent case study. Its production scalability and yield optimization are critical for industrial applications, another area of frequent inquiry in chemical forums.

From a commercial perspective, the demand for 1-(5-(tert-Butyl)isoxazol-3-yl)-3-(2-(trifluoromethyl)phenyl)urea is expected to rise, driven by its dual utility in pharmaceuticals and agrochemicals. Market analysts frequently explore "specialty chemicals growth trends," and this compound exemplifies the innovation driving the sector. Its patent status and regulatory approvals are also key points of interest for stakeholders.

In conclusion, 1-(5-(tert-Butyl)isoxazol-3-yl)-3-(2-(trifluoromethyl)phenyl)urea (CAS No. 304440-06-0) represents a versatile and valuable compound in modern chemistry. Its structural uniqueness, combined with its broad applicability, positions it as a focal point for ongoing research and development. By addressing common search queries and industry trends, this overview aims to provide a comprehensive and SEO-optimized resource for professionals and enthusiasts alike.